3,5-Dinitrotoluene
3,5-Dinitrotoluene
3,5-Dinitrotoluene is a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
618-85-9
VCID:
VC20750203
InChI:
InChI=1S/C7H6N2O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3
SMILES:
CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H6N2O4
Molecular Weight:
182.13 g/mol
3,5-Dinitrotoluene
CAS No.: 618-85-9
Cat. No.: VC20750203
Molecular Formula: C7H6N2O4
Molecular Weight: 182.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,5-Dinitrotoluene is a C-nitro compound. |
|---|---|
| CAS No. | 618-85-9 |
| Molecular Formula | C7H6N2O4 |
| Molecular Weight | 182.13 g/mol |
| IUPAC Name | 1-methyl-3,5-dinitrobenzene |
| Standard InChI | InChI=1S/C7H6N2O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3 |
| Standard InChI Key | RUIFULUFLANOCI-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 315.0 °C Sublimes |
| Colorform | Yellow orthrhombic needles from acetic acid Yellowish, reddish needles from acetic acid |
| Flash Point | 404°F |
| Melting Point | 93.0 °C 93 °C |
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